![molecular formula C13H12O2 B6229363 (2R)-2-[(naphthalen-2-yloxy)methyl]oxirane CAS No. 129098-62-0](/img/no-structure.png)
(2R)-2-[(naphthalen-2-yloxy)methyl]oxirane
Overview
Description
(2R)-2-[(naphthalen-2-yloxy)methyl]oxirane, also known as 2-naphthylmethyloxirane, is an organic compound that is used in a variety of scientific research applications. It is a cyclic ether with a five-membered ring and two oxygen atoms. It is a colorless liquid with a boiling point of 132-133°C and a melting point of -90°C. It is insoluble in water but soluble in most organic solvents. This compound has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. It also has a variety of biological applications, including as an inhibitor of enzymes and as an inducer of apoptosis in cancer cells.
Scientific Research Applications
(2R)-2-[(naphthalen-2-yloxy)methyl]oxiranethyloxirane has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. It has also been used in the synthesis of heterocyclic compounds and as a ligand in transition metal catalysis. In addition, it has been used as an inhibitor of enzymes, as an inducer of apoptosis in cancer cells, and as an inhibitor of cancer cell migration.
Mechanism of Action
The mechanism of action of (2R)-2-[(naphthalen-2-yloxy)methyl]oxiranethyloxirane is not yet fully understood. It is believed to interact with proteins and other molecules through hydrogen bonding and hydrophobic interactions. It has been shown to inhibit enzymes, such as cytochrome P450s, and to induce apoptosis in cancer cells. It has also been shown to inhibit cancer cell migration, suggesting that it may act as an anti-metastatic agent.
Biochemical and Physiological Effects
(2R)-2-[(naphthalen-2-yloxy)methyl]oxiranethyloxirane has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit enzymes, such as cytochrome P450s, and to induce apoptosis in cancer cells. It has also been shown to inhibit cancer cell migration, suggesting that it may act as an anti-metastatic agent. In addition, it has been shown to reduce inflammation and to have a protective effect against oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using (2R)-2-[(naphthalen-2-yloxy)methyl]oxiranethyloxirane in laboratory experiments include its low toxicity, low cost, and ease of synthesis. It is also relatively stable and can be stored for long periods of time without degradation. The main limitation is that it is insoluble in water, which makes it difficult to use in aqueous solutions.
Future Directions
The potential future directions for research on (2R)-2-[(naphthalen-2-yloxy)methyl]oxiranethyloxirane include further studies on its mechanism of action, its effects on biochemical pathways, and its potential applications in medicine and biotechnology. Other possible future directions include the development of new synthetic methods for the production of the compound, the exploration of its potential applications in agriculture and food science, and the development of new analytical methods for its detection and quantification.
Synthesis Methods
The synthesis of (2R)-2-[(naphthalen-2-yloxy)methyl]oxiranethyloxirane involves the reaction of 1-naphthol and methyl chloroformate in the presence of a base. The reaction is carried out in an inert atmosphere to prevent the oxidation of the starting materials. The reaction is typically carried out at room temperature and can be completed in a few hours. The product is isolated by distillation and can be further purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-[(naphthalen-2-yloxy)methyl]oxirane involves the reaction of naphthalene-2-methanol with epichlorohydrin in the presence of a base to form the corresponding epoxide. The resulting epoxide is then treated with a Lewis acid catalyst to yield the desired oxirane product.", "Starting Materials": [ "Naphthalene-2-methanol", "Epichlorohydrin", "Base", "Lewis acid catalyst" ], "Reaction": [ "Step 1: Naphthalene-2-methanol is reacted with epichlorohydrin in the presence of a base, such as sodium hydroxide, to form the corresponding epoxide intermediate.", "Step 2: The resulting epoxide intermediate is then treated with a Lewis acid catalyst, such as boron trifluoride etherate, to yield the desired oxirane product, (2R)-2-[(naphthalen-2-yloxy)methyl]oxirane." ] } | |
CAS RN |
129098-62-0 |
Product Name |
(2R)-2-[(naphthalen-2-yloxy)methyl]oxirane |
Molecular Formula |
C13H12O2 |
Molecular Weight |
200.2 |
Purity |
95 |
Origin of Product |
United States |
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